![molecular formula C5H6BrNO2 B6239672 3-bromo-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole CAS No. 2649030-30-6](/img/no-structure.png)
3-bromo-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole
Overview
Description
3-bromo-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole is a useful research compound. Its molecular formula is C5H6BrNO2 and its molecular weight is 192. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole involves the conversion of a suitable starting material into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,4-dibromo-5-nitrofuran", "Sodium hydride", "Dimethylformamide", "Hydroxylamine hydrochloride", "Sodium acetate", "Acetic anhydride", "Sodium borohydride", "Acetic acid", "Bromine" ], "Reaction": [ "Step 1: Reduction of 2,4-dibromo-5-nitrofuran with sodium hydride in dimethylformamide to obtain 2,4-dibromo-5-aminofuran", "Step 2: Reaction of 2,4-dibromo-5-aminofuran with hydroxylamine hydrochloride in the presence of sodium acetate to form 2,4-dibromo-5-hydroxyimino-furan", "Step 3: Acetylation of 2,4-dibromo-5-hydroxyimino-furan with acetic anhydride in the presence of sodium acetate to obtain 2,4-dibromo-5-acetoxyimino-furan", "Step 4: Reduction of 2,4-dibromo-5-acetoxyimino-furan with sodium borohydride in acetic acid to form 2,4-dibromo-5-hydroxyimino-furan", "Step 5: Bromination of 2,4-dibromo-5-hydroxyimino-furan with bromine in acetic acid to obtain 3-bromo-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole" ] } | |
CAS No. |
2649030-30-6 |
Molecular Formula |
C5H6BrNO2 |
Molecular Weight |
192 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
